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Compound of Interest

Compound Name: 1,3-Thiazinane-2,6-dione

CAS No.: 34653-21-9

Cat. No.: B15369475

Get Quote

Introduction

1,3-thiazines are six-membered heterocyclic compounds containing a nitrogen and a sulfur

atom. This structural motif is of significant interest to researchers in medicinal and

pharmaceutical chemistry due to its presence in a wide array of biologically active molecules.[1]

[2] Derivatives of 1,3-thiazine have demonstrated a broad spectrum of pharmacological

activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties.

[3][4][5] Notably, the 1,3-thiazine core is a fundamental component of cephalosporin antibiotics.

[6] One-pot synthesis methodologies offer a streamlined, efficient, and often more

environmentally friendly approach to constructing these complex molecules, minimizing the

need for isolating intermediates and reducing waste.

Applications in Drug Development
Functionalized 1,3-thiazine derivatives are versatile scaffolds for developing novel therapeutic

agents. Their diverse biological activities make them attractive candidates for drug discovery

programs.
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Antimicrobial Agents: The 1,3-thiazine nucleus is integral to the activity of β-lactam

antibiotics.[6] Novel derivatives are continually being explored for their potential to combat

resistant strains of bacteria and fungi.[6][7]

Anti-inflammatory and Analgesic: Certain 1,3-thiazinones have shown significant anti-

inflammatory and analgesic effects in preclinical studies.[8]

Anticancer Properties: Researchers have identified various 1,3-thiazine derivatives with

promising antitumor and antineoplastic activities, making them a subject of ongoing

investigation in oncology.[5][6]

CNS Activity: The structural framework has been incorporated into molecules designed as

anticonvulsants and anxiolytics, indicating its potential for treating central nervous system

disorders.[3][8]

Other Therapeutic Areas: The pharmacological relevance of 1,3-thiazines extends to

antitubercular, antiviral, and antioxidant applications.[1][8]

Experimental Protocols: One-Pot Synthesis
This section details a common and effective one-pot methodology for synthesizing 1,3-thiazine

derivatives via a chalcone intermediate.

Protocol 1: Synthesis of 2-Imino-1,3-Thiazines via
Chalcone Cyclization
This protocol describes a one-pot, three-component reaction involving an acetophenone

derivative, an aromatic aldehyde, and thiourea. The synthesis proceeds through the in-situ

formation of a chalcone, which then undergoes cyclization.

Materials:

Substituted Acetophenone (e.g., 2-hydroxyacetophenone)

Substituted Benzaldehyde

Thiourea
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Ethanol (Solvent)

Sodium Hydroxide (NaOH) or Piperidine (Catalyst)

Standard reflux and stirring apparatus

Thin Layer Chromatography (TLC) supplies

Crushed ice

Recrystallization solvent (e.g., Ethanol)

Procedure:

Chalcone Formation:

In a round-bottom flask, dissolve the substituted acetophenone (0.01 mol) and the

substituted benzaldehyde (0.01 mol) in 20-25 mL of ethanol.[2]

Add a catalytic amount of a base, such as aqueous NaOH solution or 0.5 mL of piperidine,

to the mixture.[2]

Stir the mixture vigorously. Depending on the specific reactants, this step can be

performed at room temperature or with refluxing for 1-3 hours.[2]

The reaction progress can be monitored by TLC.

Cyclization with Thiourea:

To the flask containing the in-situ formed chalcone, add thiourea (0.01 mol).[2]

Add a catalytic amount of NaOH if not already present in sufficient quantity.[2]

Reflux the resulting mixture for an additional 3-4 hours with continuous stirring.[2]

Monitor the completion of the reaction using TLC.

Work-up and Purification:
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After the reaction is complete, cool the flask to room temperature.

Pour the reaction mixture slowly into a beaker containing crushed ice.[2]

If necessary, acidify the mixture. A solid product should precipitate.

Filter the crude product using a Buchner funnel and wash it thoroughly with cold water.

Purify the solid product by recrystallization from a suitable solvent, such as ethanol, to

obtain the final 1,3-thiazine derivative.[2]

Characterization:

Determine the melting point of the purified compound.

Characterize the structure using spectroscopic methods such as IR, ¹H NMR, and ¹³C

NMR.[2]

Data Presentation
The following table summarizes representative quantitative data for the synthesis of 1,3-

thiazine precursors and related compounds.
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Entry
Starting
Materials

Product
Condition
s

Yield (%) M.P. (°C)
Referenc
e

1

2-hydroxy

acetophen

one,

Benzoyl

chloride

2-

benzoyloxy

acetophen

one (1a)

10%

NaOH,

vigorous

shaking, 1

hr

78% 78

2

2-

benzoyloxy

-5-methyl

acetophen

one,

Benzaldeh

yde

3-benzoyl

6-methyl

flavanone

(3b)

Ethanol,

Piperidine,

Reflux, 1 hr

65% 149

3
Chalcones,

Thiourea

1,3-

Thiazine

derivatives

(5a-e)

Ethanol,

NaOH,

Reflux, 3-4

hrs

Good N/A [2]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and evaluation of

functionalized 1,3-thiazine compounds.
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Caption: General workflow for one-pot synthesis and evaluation.

Reaction Pathway
This diagram outlines the key steps in the one-pot synthesis of 1,3-thiazines from an α,β-

unsaturated ketone (chalcone) and thiourea.
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Caption: Key steps in the chalcone-thiourea cyclization reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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